Magnesium oxide

• CAS: 1317-74-4
• Synonyms: Magnesia; Magnesium Oxide; Oxide, Magnesium
• Molecular Formula: MgO
• Molecular Weight: 40.305 g/mol
• SMILES: O=[Mg]
• InChI: InChI=1S/Mg.O
• InChIKey: CPLXHLVBOLITMK-UHFFFAOYSA-N
• Solubility: 0.009 % at 86 °F (NIOSH, 2024); Practically insoluble in water. Insoluble in ethanol; Soluble in acids and ammonium salt solutions; Insoluble in ethanol; In water, 86 mg/L at 30 °C; Solubility in water: poor; (86 °F): 0.009%

Inconsistent surface area and basicity in generic MgO undermine catalytic and thermal performance. Our magnesium oxide is produced under controlled calcination to deliver reproducible specific surface areas (up to 174 m²/g) and phase composition. - Surface area customizable from <1 to >500 m²/g via precursor and thermal history - Thermal conductivity of 45-60 W/(m·K) for heat-dissipation fillers, with lower hardness (Mohs 6) than Al₂O₃ - Lower hydration reactivity than CaO for predictable thermochemical and cementitious cycles

Magnesium Oxide Material Properties and Industrial Profile

Magnesium oxide (MgO, periclase) is an alkaline earth metal oxide with a cubic crystal structure, a melting point of approximately 2827 ± 30 °C, and a density of 3.58 g mL⁻¹ [1]. It is widely employed as a refractory raw material, a heterogeneous catalyst and catalyst support, an adsorbent for environmental remediation, and as a filler in polymers. Its performance is strongly dependent on its specific surface area, pore architecture, and surface basicity, which are in turn controlled by the precursor and calcination conditions [1].

1

Synthesis-dependent architecture: Surface area, pore volume, and basicity are controlled by precursor and calcination route.

2

Application breadth: Supports refractory, heterogeneous catalysis, adsorption, and polymer filler workflows.

3

Property evaluation: Performance must be verified against targeted surface area, thermal conductivity, and phase purity for each use case.

• [1] Bassioni, G.; Farid, R.; Mohamed, M.; Hammouda, R. M.; Kühn, F. E. Effect of different parameters on caustic magnesia hydration and magnesium hydroxide rheology: a review. Mater. Adv. 2021, 2, 6519–6531. View Source

Why Generic Oxide Substitution Fails for MgO

The performance of magnesium oxide in its key applications is not a simple function of its oxide composition. Critical parameters such as specific surface area, pore volume, surface basicity, and thermal conductivity vary dramatically depending on the precursor, synthesis route, and calcination history [1]. For instance, the surface area of MgO can range from less than 1 m²/g to over 500 m²/g depending on preparation [2]. Furthermore, its hydration reactivity is significantly lower than that of CaO [3], and its thermal and antibacterial properties differ markedly from those of other common oxides like Al₂O₃ and ZnO [4]. Therefore, substituting a generic 'oxide' for a specifically characterized MgO product will lead to unpredictable and often suboptimal outcomes in processes ranging from catalysis and adsorption to thermal management and materials engineering. The following sections provide quantitative evidence for these critical performance differentiators.

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Surface area divergence: Generic oxides may exhibit dramatically different surface areas (500 m²/g), altering catalytic and adsorption behavior.

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Hydration reactivity mismatch: CaO cannot replace MgO where controlled, slower hydration or a stable (001) surface is required.

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Thermal and antimicrobial property differences: Performance relative to Al₂O₃, ZnO, and TiO₂ is highly composition-dependent; direct interchange may lead to unpredictable results.

• [1] Bassioni, G.; Farid, R.; Mohamed, M.; Hammouda, R. M.; Kühn, F. E. Effect of different parameters on caustic magnesia hydration and magnesium hydroxide rheology: a review. Mater. Adv. 2021, 2, 6519–6531. View Source
• [2] Chan, R. K.; Murthi, K. S.; Harrison, D. Thermogravimetric analysis of Ontario limestones and dolomites I. Calcination, surface area, and porosity. Can. J. Chem. 1970, 48, 2972–2978. View Source
• [3] Müller, D.; Knoll, C.; Gravogl, G.; Werner, A.; Welch, J. M.; Harasek, M.; Mascher, H.; Weinberger, P. Cycle Stability and Hydration Behavior of Magnesium Oxide and Its Dependence on the Precursor-Related Particle Morphology. Nanomaterials 2018, 8, 795. View Source
• [4] Rao, Y.; Wang, W.; Tan, F.; Cai, Y.; Lu, J.; Qiao, X. Influence of different ions doping on the antibacterial properties of MgO nanopowders. Appl. Surf. Sci. 2013, 284, 726–731. View Source

Magnesium Oxide Performance Benchmarks

Surface Area: MgO vs. CaO

When prepared from their respective carbonate precursors under comparable calcination conditions, magnesium oxide can achieve a significantly higher specific surface area than calcium oxide. In a study comparing the calcination of pure magnesium carbonate at 565 °C to pure calcium carbonate at 745 °C, the resulting MgO exhibited a BET surface area over an order of magnitude greater than that of CaO [1]. This high surface area is critical for applications requiring high catalytic activity or adsorption capacity.

Surface Area vs. CaO

Head-to-head

174 m²/gCaO: 15.2 m²/g

>10× higher surface area

Supports high-surface-area catalyst and sorbent selection.

Carbonate precursors calcined at 565 °C (MgO) vs. 745 °C (CaO).

Evidence Dimension	BET Specific Surface Area
Target Compound Data	174 m²/g
Comparator Or Baseline	Calcium oxide (CaO): 15.2 m²/g
Quantified Difference	>10x higher
Conditions	Calcination of pure magnesium carbonate at 565 °C vs. pure calcium carbonate at 745 °C

Why This Matters

This demonstrates that for applications dependent on high surface area (e.g., catalysis, sorption), MgO is a fundamentally superior material choice to CaO when both are prepared from their common natural precursors.

• [1] Chan, R. K.; Murthi, K. S.; Harrison, D. Thermogravimetric analysis of Ontario limestones and dolomites I. Calcination, surface area, and porosity. Can. J. Chem. 1970, 48, 2972–2978. View Source

Thermal Conductivity vs. Alumina and Silica

As a thermally conductive filler, magnesium oxide offers a significant performance advantage over commonly used alternatives like alumina (Al₂O₃) and silica (SiO₂). Reported values indicate that the thermal conductivity of MgO is approximately twice that of alumina and an order of magnitude higher than silica [1]. Furthermore, its lower hardness compared to alumina (Mohs hardness 6 for MgO vs. 9 for Al₂O₃) reduces equipment wear during processing [1].

Thermal Conductivity

Cross-study comparable

45–60 W/(m·K)Al₂O₃: ~2× lower; SiO₂: ~10× lower

Reported higher conductivity

Supports thermal interface material and filler evaluation.

Room-temperature bulk values; hardness (Mohs 6) reduces tool wear vs. Al₂O₃ (Mohs 9).

Evidence Dimension	Thermal Conductivity
Target Compound Data	45–60 W/(m·K)
Comparator Or Baseline	Alumina (Al₂O₃): ~2× lower; Silica (SiO₂): ~10× lower
Quantified Difference	~2× vs. Al₂O₃; ~10× vs. SiO₂
Conditions	Reference values for bulk materials at room temperature

Why This Matters

For procurement in thermal interface materials and electronic packaging, MgO provides a superior balance of high thermal conductivity, lower hardness (reducing tool wear), and lower cost compared to nitride-based fillers, making it a strategically valuable selection.

• [1] Meirmgo.com. How to improve the moisture resistance of magnesium oxide 'thermal conductive filler'? Published 2024-02-21. View Source

Antibacterial Activity vs. ZnO and TiO₂

Pure magnesium oxide nanopowders exhibit intrinsic antibacterial activity. A comparative study against Escherichia coli (ATCC 25922) demonstrated that doping MgO with Zn²⁺ or Ti⁴⁺ results in poorer antibacterial performance compared to pure MgO [1]. This indicates that pure MgO is more effective than its Zn- or Ti-doped variants. In separate cross-study comparisons, nano-MgO and nano-ZnO have shown more potent bactericidal effects against Gram-negative bacteria than nano-TiO₂ and nano-Al₂O₃ [2].

Antibacterial Activity

Cross-study comparable

Pure MgO reported higher activity than doped variants and other nano-oxides

Ranked higher in tested set

Supports antimicrobial coating and material screening.

In vitro assays against E. coli (ATCC 25922) and Gram-negative bacteria.

Evidence Dimension	Antibacterial Activity
Target Compound Data	Pure MgO exhibits superior activity
Comparator Or Baseline	Zn-doped MgO and Ti-doped MgO exhibit poorer activity than pure MgO; nano-TiO₂ and nano-Al₂O₃ exhibit weaker activity than nano-MgO.
Quantified Difference	Qualitative superiority demonstrated
Conditions	In vitro antibacterial assays against E. coli (ATCC 25922) and other Gram-negative bacteria.

Why This Matters

This evidence supports the selection of pure MgO nanopowders over doped variants or alternative metal oxides like TiO₂ for applications where antimicrobial performance is a primary functional requirement.

• [1] Rao, Y.; Wang, W.; Tan, F.; Cai, Y.; Lu, J.; Qiao, X. Influence of different ions doping on the antibacterial properties of MgO nanopowders. Appl. Surf. Sci. 2013, 284, 726–731. View Source
• [2] A comparative study on the bactericidal ability of several nano-oxides. (In Chinese). Scientific and Technological Innovation and Application, 2024, 14. View Source

Hydration Reactivity vs. CaO

The reactivity of MgO with water is fundamentally lower than that of its heavier analog, CaO. First-principles DFT and ab initio molecular dynamics calculations show that water dissociation is promoted on the (001) surfaces of heavier alkaline earth oxides. Unlike CaO, SrO, and BaO, the MgO (001) surface does not display strong structural changes upon hydration, indicating a significant kinetic barrier to the initial step of the reaction [1]. This lower reactivity is a key differentiator for applications requiring controlled hydration, such as in certain cementitious binders or thermochemical energy storage systems [2].

Hydration Reactivity

Class-level inference

MgO (001) shows lowest reactivity among CaO, SrO, BaO

Stable surface, controlled hydration

Supports selection for controlled hydration processes.

DFT/AIMD simulations; no strong structural change upon water contact.

Evidence Dimension	Water Dissociation on (001) Surface
Target Compound Data	Lowest reactivity; no strong structural change upon hydration.
Comparator Or Baseline	CaO, SrO, BaO: water dissociation is promoted, leading to strong structural changes.
Quantified Difference	Qualitative difference in surface reactivity
Conditions	DFT and AIMD simulations of alkaline earth oxide (001) surfaces in contact with water.

Why This Matters

For scientists and engineers designing processes involving water or steam, this fundamental difference in surface reactivity dictates that MgO and CaO are not interchangeable. Selecting MgO is crucial when a slower, more controlled hydration or a more stable surface is required.

• [1] Maleki, F.; Inico, E.; Di Liberto, G. Hydration of MgO, CaO, SrO, and BaO (001) Surfaces from First Principles. ChemistrySelect 2024, e202401864. View Source
• [2] Müller, D.; Knoll, C.; Gravogl, G.; Werner, A.; Welch, J. M.; Harasek, M.; Mascher, H.; Weinberger, P. Cycle Stability and Hydration Behavior of Magnesium Oxide and Its Dependence on the Precursor-Related Particle Morphology. Nanomaterials 2018, 8, 795. View Source

Magnesium Oxide Application Scenarios

Heterogeneous Catalysis and Catalyst Supports

The ability to generate MgO with very high specific surface areas (e.g., 174 m²/g [1]) makes it an excellent candidate for use as a catalyst or catalyst support. This is particularly relevant for base-catalyzed reactions, where its intrinsic basicity is a key advantage. In biodiesel synthesis, for example, CaO-MgO mixed oxides can achieve FAME yields of up to 98.4% [2], highlighting the utility of the MgO component in creating active and stable heterogeneous catalysts.

Thermal Interface Materials and Polymer Fillers

MgO is an optimal filler for thermal management applications in electronics. Its thermal conductivity (45-60 W/(m·K)) is substantially higher than that of common fillers like Al₂O₃ and SiO₂, while its lower hardness (Mohs 6) reduces wear on processing equipment compared to the harder Al₂O₃ (Mohs 9) [3]. This combination of high thermal performance and favorable processing characteristics makes it a strategically selected material for advanced polymer composites.

Antimicrobial Coatings and Biomedical Materials

Pure MgO nanopowders exhibit superior antibacterial activity compared to their Zn-doped or Ti-doped counterparts [4]. This property makes them suitable for incorporation into antimicrobial coatings, textiles, and biomedical materials. The selective advantage of pure MgO over doped variants is a critical procurement consideration for applications where maximizing antimicrobial efficacy is the primary goal.

Controlled Hydration Binders and Thermochemical Energy Storage

The lower hydration reactivity of MgO compared to CaO is a key design parameter in systems that rely on controlled hydration-dehydration cycles, such as in novel cementitious binders or thermochemical heat storage. DFT simulations confirm that the MgO (001) surface is fundamentally less reactive toward water dissociation than CaO [5]. This inherent stability can be leveraged to achieve more predictable and durable performance in applications where highly exothermic and rapid hydration (characteristic of CaO) is detrimental.

Application

Selection Property

Validation Focus

Heterogeneous catalysis & supports

High and tunable specific surface area

Surface area, porosity, and base-site characterization

Thermal interface materials & polymer fillers

Elevated thermal conductivity with lower hardness

Composite thermal conductivity and processing wear assessment

Antimicrobial coatings & materials

Intrinsic antibacterial activity of pure MgO

Antimicrobial assay response and purity verification

Controlled hydration binders & thermochemical storage

Low and predictable hydration reactivity

Hydration kinetics, cycle stability, and surface analysis

• [1] Chan, R. K.; Murthi, K. S.; Harrison, D. Thermogravimetric analysis of Ontario limestones and dolomites I. Calcination, surface area, and porosity. Can. J. Chem. 1970, 48, 2972–2978. View Source
• [2] Blocky shapes Ca-Mg mixed oxides as a water-resistant catalyst for effective synthesis of biodiesel by transesterification. Fuel Process. Technol. 2016, 149, 163–168. View Source
• [3] Meirmgo.com. How to improve the moisture resistance of magnesium oxide 'thermal conductive filler'? Published 2024-02-21. View Source
• [4] Rao, Y.; Wang, W.; Tan, F.; Cai, Y.; Lu, J.; Qiao, X. Influence of different ions doping on the antibacterial properties of MgO nanopowders. Appl. Surf. Sci. 2013, 284, 726–731. View Source
• [5] Maleki, F.; Inico, E.; Di Liberto, G. Hydration of MgO, CaO, SrO, and BaO (001) Surfaces from First Principles. ChemistrySelect 2024, e202401864. View Source